Cas no 6216-61-1 (Carbamic acid, [1-(hydroxymethyl)-3-methylbutyl]-, phenylmethyl ester,(S)-)

• Product Name: Carbamic acid, [1-(hydroxymethyl)-3-methylbutyl]-, phenylmethyl ester,(S)-
• CAS No: 6216-61-1
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 455697
• PubChem ID: 11107802
• Update Time: 2025-06-08

Carbamic acid, [1-(hydroxymethyl)-3-methylbutyl]-, phenylmethyl ester,(S)- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(hydroxymethyl)-3-methylbutyl]-, phenylmethyl ester,(S)-
• N-[(1S)-1-(hydroxymethyl)-3-methylbutyl]-Carbamic acid, phenylmethyl ester
• C78354
• (S)-benzyl 1-hydroxy-4-Methylpentan-2-ylcarbaMate
• YGARWTHXCINBQM-ZDUSSCGKSA-N
• N-carbobenzoxy-leucinol
• 6216-61-1
• (S)-Benzyl (1-hydroxy-4-methylpentan-2-yl)carbamate
• EN300-6990855
• SCHEMBL5724608
• [(1S)-1-(hydroxymethyl)-3-methylbutyl]carbamic acid benzyl ester
• benzyl N-[(1S)-1-(hydroxymethyl)-3-methyl-butyl]carbamate
• Cbz-L-Leucinol
• BENZYL N-[(2S)-1-HYDROXY-4-METHYLPENTAN-2-YL]CARBAMATE
• CS-0434052

• Inchi： 1S/C14H21NO3/c1-11(2)8-13(9-16)15-14(17)18-10-12-6-4-3-5-7-12/h3-7,11,13,16H,8-10H2,1-2H3,(H,15,17)/t13-/m0/s1
• InChI Key： YGARWTHXCINBQM-ZDUSSCGKSA-N
• SMILES： OC[C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.083

Additional information on Carbamic acid, [1-(hydroxymethyl)-3-methylbutyl]-, phenylmethyl ester,(S)-

Introduction to Carbamic acid, [1-(hydroxymethyl)-3-methylbutyl]-, phenylmethyl ester, (S)- (CAS No. 6216-61-1)

Carbamic acid, [1-(hydroxymethyl)-3-methylbutyl]-, phenylmethyl ester, (S)- (CAS No. 6216-61-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (S)-phenylmethyl carbamate, is a derivative of carbamic acid and features a unique structural configuration that makes it particularly valuable in the development of chiral drugs and intermediates.

The chiral center in (S)-phenylmethyl carbamate imparts enantiomeric purity, which is crucial for many pharmaceutical applications where the biological activity and safety profile of a drug can be significantly influenced by its stereochemistry. The compound's structure consists of a carbamic acid moiety linked to a phenylmethyl ester group and a 1-(hydroxymethyl)-3-methylbutyl substituent, all arranged in an (S) configuration.

Recent advancements in the synthesis and application of chiral compounds have highlighted the importance of (S)-phenylmethyl carbamate. In particular, its use as a chiral building block in the synthesis of complex molecules has been extensively studied. For instance, researchers have utilized this compound as a key intermediate in the preparation of various bioactive molecules, including potential drug candidates for the treatment of neurological disorders and cancer.

The synthetic routes to produce (S)-phenylmethyl carbamate have been optimized to achieve high yields and enantiomeric purity. One common approach involves the reaction of (S)-1-(hydroxymethyl)-3-methylbutylamine with phenyl chloroformate under controlled conditions. This method ensures that the desired enantiomer is selectively formed, minimizing the formation of unwanted by-products and racemic mixtures.

In addition to its role as a synthetic intermediate, (S)-phenylmethyl carbamate has shown promise in its own right as a bioactive molecule. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various physiological processes. For example, it has been investigated for its ability to modulate enzymes associated with neurotransmitter metabolism, which could have implications for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological properties of (S)-phenylmethyl carbamate have also been explored in preclinical studies. These studies have provided insights into its mechanism of action and potential therapeutic applications. For instance, it has been shown to exhibit selective binding to certain receptors and enzymes, which could be leveraged to develop more targeted and effective drugs.

Beyond its direct applications in drug development, (S)-phenylmethyl carbamate has also found use in analytical chemistry. Its chiral nature makes it suitable for use as a chiral selector in chromatographic separations, where it can help resolve enantiomers of other compounds. This application is particularly valuable in quality control processes for pharmaceuticals and other chiral products.

The safety profile of (S)-phenylmethyl carbamate has been evaluated through various toxicological studies. These studies have generally indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any chemical compound used in pharmaceutical research, ongoing monitoring and rigorous testing are essential to ensure its safety and efficacy.

In conclusion, (S)-phenylmethyl carbamate (CAS No. 6216-61-1) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and chiral properties make it an invaluable tool for the synthesis of complex molecules and the development of novel therapeutics. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.